N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide

• IUPAC Name: N-[[4-(dimethylamino)phenyl]-(8-hydroxyquinolin-7-yl)methyl]butanamide
• InChI: InChI=1S/C22H25N3O2/c1-4-6-19(26)24-20(16-8-11-17(12-9-16)25(2)3)18-13-10-15-7-5-14-23-21(15)22(18)27/h5,7-14,20,27H,4,6H2,1-3H3,(H,24,26)
• InChI Key: HANQQPWMPODWNH-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC(C1=CC=C(C=C1)N(C)C)C2=C(C3=C(C=CC=N3)C=C2)O
• Molecular Formula: C22H25N3O2
• Molecular Weight: 363.5 g/mol

Description

N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide, also known as DMABNQ, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMABNQ is a complex molecule that consists of a quinoline and a dimethylamino group, which are connected by a butanamide chain. In

Mechanism of Action

The mechanism of action of N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide is not fully understood, but it is believed to involve the interaction of the quinoline and dimethylamino groups with biological molecules such as DNA and RNA. N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide has been shown to intercalate into DNA, disrupting the structure and function of the DNA molecule. Additionally, N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide has been shown to inhibit the activity of certain enzymes, such as topoisomerases, which are involved in DNA replication and transcription.
Biochemical and Physiological Effects:
N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide can induce apoptosis, or programmed cell death, in cancer cells. N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide has also been shown to inhibit the replication of certain viruses, such as HIV and herpes simplex virus. In vivo studies have shown that N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide can reduce tumor growth in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide in lab experiments include its high selectivity for DNA and RNA, its fluorescent properties, and its potential applications in drug development. However, the complex synthesis method and the potential toxicity of N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide limit its widespread use in lab experiments.

Future Directions

There are several future directions for research on N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide. One area of interest is in the development of new fluorescent probes for imaging biological systems. N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide has shown promise as a selective probe for DNA and RNA, and further research could lead to the development of new imaging techniques. Additionally, N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide has shown potential as an antitumor and antiviral agent, and further research could lead to the development of new drugs for the treatment of cancer and viral infections.

Synthesis Methods

N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide can be synthesized using a multistep process that involves the reaction of 8-hydroxyquinoline with 4-dimethylaminobenzaldehyde, followed by the reduction of the resulting imine with sodium borohydride. The final step involves the acylation of the resulting amine with butanoyl chloride to form N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide. The synthesis method for N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide is complex and requires specialized equipment and expertise.

Scientific Research Applications

N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide has shown potential applications in various fields of scientific research. One of the most promising areas is in the development of fluorescent probes for imaging biological systems. N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide has been shown to selectively bind to DNA and RNA, making it an excellent candidate for use as a fluorescent probe in molecular biology and biochemistry research. Additionally, N-[[4-(dimethylamino)phenyl](8-hydroxy-7-quinolinyl)methyl]butanamide has been shown to have antitumor and antiviral activity, making it a potential candidate for the development of new drugs.